(3R,4R)-4-{[4-(propan-2-yl)phenyl]sulfanyl}oxolan-3-ol
Overview
Description
(3R,4R)-4-{[4-(propan-2-yl)phenyl]sulfanyl}oxolan-3-ol, also known as 4-{[4-(2-propylphenyl)sulfanyl]oxy}-3-oxolan-3-ol, is a chiral sulfoxide compound found in nature and widely used in the laboratory. It is an important intermediate in the synthesis of various pharmaceuticals and other compounds. This compound has a wide range of applications in various fields, including medicinal chemistry, synthetic organic chemistry, and biochemistry.
Scientific Research Applications
Stereoselective Oxirane Formation
Research by Bravo et al. (1994) explored the formation of various sulfur-containing tertiary α-(fluoromethyl)carbinols, including compounds structurally related to (3R,4R)-4-{[4-(propan-2-yl)phenyl]sulfanyl}oxolan-3-ol. Their study involved stereoselective oxirane formation using diazomethane reactions, revealing the potential of such compounds in organic synthesis (Bravo et al., 1994).
Wine Aroma Chemistry
Wang et al. (2021) identified chiral compounds arising from 3-sulfanylhexan-1-ol and acetaldehyde in wine. The study highlighted the influence of chirality on odorant molecules, which could relate to compounds like this compound, suggesting applications in understanding and enhancing wine flavors (Wang et al., 2021).
Novel Bioisosteric Replacements
Croft et al. (2017) discussed the synthesis of 3-sulfanyl-oxetanes as novel bioisosteric replacements, similar in structure to this compound. These compounds have potential applications in drug discovery, offering alternatives to thioesters or benzyl sulfides (Croft et al., 2017).
Anticancer Activity
Zyabrev et al. (2022) synthesized a series of 4-arylsulfonyl-1,3-oxazoles, structurally related to this compound, and evaluated their anticancer activities. This research indicates potential applications in the development of new cancer therapeutics (Zyabrev et al., 2022).
Intramolecular Oxysulfonylation of Alkenes
He et al. (2018) developed a method for intramolecular oxysulfonylation of alkenes with sulfur dioxide, a process that could potentially involve or be applied to compounds like this compound. This research contributes to the understanding of sulfone chemistry and its applications in organic synthesis (He et al., 2018).
properties
IUPAC Name |
(3R,4R)-4-(4-propan-2-ylphenyl)sulfanyloxolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2S/c1-9(2)10-3-5-11(6-4-10)16-13-8-15-7-12(13)14/h3-6,9,12-14H,7-8H2,1-2H3/t12-,13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYNORFJVCRUMHH-CHWSQXEVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)SC2COCC2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)S[C@@H]2COC[C@H]2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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